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Compound of Interest

Compound Name: (2-Amino-5-iodophenyl)methanol

Cat. No.: B1283178 Get Quote

For Immediate Use by Laboratory Professionals

This document provides comprehensive guidance on the proper disposal procedures for (2-
Amino-5-iodophenyl)methanol (CAS No. 53279-83-7). Due to the compound's chemical

nature as a halogenated aromatic amine, it must be treated as hazardous waste. Adherence to

the following protocols is essential for ensuring laboratory safety and environmental

compliance.

I. Hazard and Safety Data
While specific toxicological data for (2-Amino-5-iodophenyl)methanol is not readily available,

its structural similarity to other iodinated anilines allows for an estimation of its hazard profile.

The data presented below is for 4-iodoaniline, a structurally related compound, and should be

used as a conservative guide for handling and disposal.
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Parameter Value Source Compound Notes

CAS Number 53279-83-7
(2-Amino-5-

iodophenyl)methanol
-

Molecular Formula C₇H₈INO
(2-Amino-5-

iodophenyl)methanol
-

Molecular Weight 249.05 g/mol
(2-Amino-5-

iodophenyl)methanol
-

Oral LD50 (Rat) 523 mg/kg 4-Iodoaniline
Harmful if swallowed.

[1]

Hazard Class

Halogenated Organic

Compound, Aromatic

Amine

Inferred from structure

Aromatic amines are

often toxic and may

be carcinogenic.

Halogenated

compounds require

specific disposal

methods, typically

incineration.

Primary Hazards

Acute toxicity (oral),

Skin irritation, Eye

irritation

Inferred from related

compounds

Assume the

compound is harmful

and an irritant upon

contact.

II. Experimental Protocol for Disposal
This protocol outlines the step-by-step procedure for the safe disposal of (2-Amino-5-
iodophenyl)methanol and associated contaminated materials.

A. Personal Protective Equipment (PPE) and Engineering Controls:

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.
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Ventilation: All handling and preparation for disposal should be conducted within a certified

chemical fume hood.

B. Waste Segregation and Collection:

Designated Waste Container:

Use a clearly labeled, leak-proof container designated for "Halogenated Organic Waste."

The container must be compatible with the chemical; a high-density polyethylene (HDPE)

or glass container is recommended.

Never mix halogenated waste with non-halogenated waste streams.

Solid Waste Disposal:

Carefully transfer any solid (2-Amino-5-iodophenyl)methanol into the designated

halogenated waste container using a clean spatula.

Avoid creating dust.

Contaminated Labware and Debris:

Any materials that have come into direct contact with the compound, such as weighing

paper, gloves, and pipette tips, must be disposed of as hazardous waste.

Place these items in a sealed bag labeled "Hazardous Waste" and then into the solid

halogenated waste container.

Rinsate from Contaminated Glassware:

The first rinse of any glassware that contained (2-Amino-5-iodophenyl)methanol must

be collected as hazardous waste.

Use a small amount of a suitable organic solvent (e.g., methanol or ethanol) for the initial

rinse.

Collect this rinsate in the liquid halogenated organic waste container.
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Subsequent rinses with soap and water can be disposed of down the drain.

C. Labeling and Storage:

Waste Labeling:

Affix a hazardous waste label to the container immediately upon adding the first amount of

waste.

The label must include:

The words "Hazardous Waste."

The full chemical name: "(2-Amino-5-iodophenyl)methanol."

An accurate estimation of the concentration and total quantity.

The date of accumulation.

The name of the principal investigator or laboratory contact.

Container Management:

Keep the waste container securely closed at all times, except when adding waste.

Store the container in a designated satellite accumulation area within the laboratory.

Ensure secondary containment (e.g., a larger, chemically resistant bin) is used to prevent

spills.

D. Final Disposal:

Scheduling Pickup: Once the waste container is full, or if waste has been accumulated for an

extended period, contact your institution's Environmental Health and Safety (EHS)

department to schedule a waste pickup.

Do Not Dispose via Drain or Trash: Under no circumstances should (2-Amino-5-
iodophenyl)methanol or its containers be disposed of in the regular trash or poured down
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the sanitary sewer.

III. Disposal Decision Workflow
The following diagram illustrates the logical steps and decision-making process for the proper

disposal of (2-Amino-5-iodophenyl)methanol.
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Disposal Workflow for (2-Amino-5-iodophenyl)methanol

Start: Have (2-Amino-5-iodophenyl)methanol waste

Is the waste solid, liquid, or contaminated debris?

Solid (2-Amino-5-iodophenyl)methanol

Solid

Solution or Rinsate

Liquid

Contaminated Materials (gloves, paper, etc.)

Debris

Place in 'Halogenated Organic Solid Waste' container Place in 'Halogenated Organic Liquid Waste' container Bag and place in 'Halogenated Organic Solid Waste' container

Label container with 'Hazardous Waste', chemical name, and date

Store in designated Satellite Accumulation Area with secondary containment

Contact Environmental Health & Safety (EHS) for pickup

Click to download full resolution via product page

Caption: Disposal decision workflow for (2-Amino-5-iodophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safe Disposal of (2-Amino-5-iodophenyl)methanol: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283178#2-amino-5-iodophenyl-methanol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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